Cas no 41915-99-5 (Urea,N,N-dimethyl-N'-(3-pyridinylmethyl)-)
41915-99-5 structure
Product Name:Urea,N,N-dimethyl-N'-(3-pyridinylmethyl)-
CAS No:41915-99-5
MF:C9H13N3O
MW:179.219021558762
CID:333282
PubChem ID:304385
Update Time:2025-04-19
Urea,N,N-dimethyl-N'-(3-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N,N-dimethyl-N'-(3-pyridinylmethyl)-
- 1,1-dimethyl-3-(pyridin-3-ylmethyl)urea
- 1,1-Dimethyl-3-(3-pyridylmethyl)-harnstoff
- AC1L74VB
- HMS1652G13
- N,N-Dimethyl-N'-(pyridin-3-ylmethyl)urea
- NSC196206
- Oprea1_132723
- SR-01000471260
- 41915-99-5
- DTXSID90307898
- NSC-196206
- N,N-DIMETHYL-N'-(3-PYRIDYLMETHYL)UREA
- AKOS001656109
- Z166703568
- SR-01000471260-1
-
- Inchi: 1S/C9H13N3O/c1-12(2)9(13)11-7-8-4-3-5-10-6-8/h3-6H,7H2,1-2H3,(H,11,13)
- InChI Key: YNRVAYREOPJJOB-UHFFFAOYSA-N
- SMILES: O=C(N(C)C)NCC1C=NC=CC=1
Computed Properties
- Exact Mass: 179.10599
- Monoisotopic Mass: 179.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 45.2Ų
Experimental Properties
- PSA: 45.23
- LogP: 1.24370
Urea,N,N-dimethyl-N'-(3-pyridinylmethyl)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
41915-99-5 (Urea,N,N-dimethyl-N'-(3-pyridinylmethyl)-) Related Products
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